Cas no 938923-04-7 ((1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate)

• Product Name: (1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate
• CAS No: 938923-04-7
• MF: C₁₆H₁₀ClN₃O₂
• MW: 311.722502231598
• CID: 5448326
• PubChem ID: 16619497
• Update Time: 2025-05-22

(1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 938923-04-7
• AKOS001444479
• (1-cyanoindolizin-2-yl)methyl 2-chloropyridine-3-carboxylate
• EN300-26591676
• Z55678289
• (1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate

• Inchi： 1S/C16H10ClN3O2/c17-15-12(4-3-6-19-15)16(21)22-10-11-9-20-7-2-1-5-14(20)13(11)8-18/h1-7,9H,10H2
• InChI Key： WNXSWCMRXAHTRG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(OCC1=CN2C(=C1C#N)C=CC=C2)=O

Computed Properties

• Exact Mass: 311.0461543g/mol
• Monoisotopic Mass: 311.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.63±0.10(Predicted)

Additional information on (1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate

The Compound CAS No. 938923-04-7: (1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate

The compound CAS No. 938923-04-7, commonly referred to as (1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. The indolizine ring system, combined with the cyano and chloro substituents, contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of indolizine derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The methyl ester group attached to the pyridine ring enhances the compound's solubility and bioavailability, making it a favorable candidate for pharmacological studies. Researchers have explored its potential as a modulator of key biological targets, including enzymes and receptors involved in neurodegenerative diseases and cancer.

The synthesis of (1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the cyano group into the indolizine ring is achieved through a carefully designed cyanation reaction, while the chloro substitution on the pyridine ring is accomplished via nucleophilic aromatic substitution. These steps ensure the formation of a stable and highly functionalized molecule.

In terms of applications, this compound has shown promise in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. The pyridinecarboxylate moiety contributes to its electronic properties, making it a potential candidate for use in light-emitting diodes (LEDs) and solar cells. Recent research has also explored its role as a building block for constructing supramolecular assemblies, which could find applications in nanotechnology.

From a pharmacological perspective, (1-Cyano-2-indolizinyl)methyl 2-chloro-3-pyridinecarboxylate has demonstrated selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool for studying receptor-ligand interactions. Its ability to modulate these receptors suggests potential therapeutic applications in treating conditions such as hypertension and chronic pain.

Moreover, the compound's structural versatility has led to its use as a precursor in the synthesis of more complex molecules. For instance, researchers have employed it as an intermediate in the construction of macrocyclic compounds with potential applications in drug delivery systems. The indolizine core provides a rigid framework that can be further functionalized to enhance targeting capabilities.

In conclusion, CAS No. 938923-04-7 represents a significant advancement in organic chemistry, offering diverse opportunities across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to the fields of medicine, materials science, and beyond.